Cas no 3070-16-4 (Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester)

• Product Name: Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester
• CAS No: 3070-16-4
• MF: C₉H₁₃O₃PS₂
• MW: 264.30148100853
• CID: 311053
• PubChem ID: 165070
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester
• dimethoxy-(4-methylsulfanylphenoxy)-sulfanylidene-λ⁵-phosphane
• Demethylfenthion
• DTXSID80184731
• Phosphorothioic acid, O,O-dimethyl O-(p-(methylthio)phenyl) ester
• Demethyl-fenthion
• S 784
• SCHEMBL11061618
• 3070-16-4
• O,O-Dimethyl O-(p-(methylthio)phenyl) phosphorothioate
• BRN 2117672

• Inchi： 1S/C9H13O3PS2/c1-10-13(14,11-2)12-8-4-6-9(15-3)7-5-8/h4-7H,1-3H3
• InChI Key： WLMKOQQZIYFJQU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)OP(OC)(OC)=S

Computed Properties

• Exact Mass: 264.00449
• Monoisotopic Mass: 264.00437362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• PSA: 27.69